(2E)-3-phenyl-N-(piperidin-1-ylcarbonothioyl)prop-2-enamide

• IUPAC Name: (E)-3-phenyl-N-(piperidine-1-carbothioyl)prop-2-enamide
• InChI: InChI=1S/C15H18N2OS/c18-14(10-9-13-7-3-1-4-8-13)16-15(19)17-11-5-2-6-12-17/h1,3-4,7-10H,2,5-6,11-12H2,(H,16,18,19)/b10-9+
• InChI Key: IZGUCTPMKZDUQF-MDZDMXLPSA-N
• Canonical SMILES: C1CCN(CC1)C(=S)NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: C1CCN(CC1)C(=S)NC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. The synthesis process can vary greatly depending on the complexity of the molecule.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling. These techniques can provide detailed information about the arrangement of atoms within a molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with other compounds under various conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Antimicrobial Activity

• Studies have investigated its effectiveness against bacteria, fungi, and other pathogens. .

Cancer Chemotherapy

• Researchers have examined its cytotoxic effects on cancer cells, particularly in vitro studies. .

Enamide Synthesis

• It can serve as a precursor for the synthesis of other enamides, which are valuable building blocks in organic chemistry. .

Metal Chelation and Coordination Chemistry

• .

Mechanism of Action

If the compound is biologically active, its mechanism of action can be studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. This can include studying the compound’s effects on various biological systems and determining its LD50.

Future Directions

Future directions could involve further studies to fully understand the compound’s properties, potential uses, and effects. This could include more in-depth toxicological studies, testing the compound’s efficacy in various applications, or modifying the compound to improve its properties.